Cas no 2755724-35-5 (2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol
• CAS No: 2755724-35-5
• MF: C₉H₉Cl₂FO₂
• MW: 239.07
• CID: 5080549
• Update Time: 2026-03-01

2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol

• Inchi： 1S/C9H9Cl2FO2/c1-14-8-5(7(13)9(10)11)3-2-4-6(8)12/h2-4,7,9,13H,1H3
• InChI Key： QYQWUSLFISOODQ-UHFFFAOYSA-N
• SMILES： C1(OC)=C(F)C=CC=C1C(O)C(Cl)Cl

Additional information on 2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol

Compound CAS No. 2755724-35-5: 2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol

The compound with CAS number 2755724-35-5, known as 2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol, is a highly specialized organic molecule with a unique structure and diverse applications. This compound has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental studies due to its distinctive chemical properties and potential for innovative uses. Recent research has highlighted its role in drug development, particularly in the synthesis of bioactive molecules with potential therapeutic applications.

The molecular structure of 2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol consists of a dichloro-substituted ethanol backbone attached to a fluorinated methoxyphenyl group. This combination of functional groups imparts the molecule with unique electronic and steric properties. The dichloro group contributes to the molecule's reactivity and stability, while the fluorine and methoxy substituents on the aromatic ring enhance its solubility and bioavailability. These characteristics make it an attractive candidate for use in various chemical reactions and biological assays.

Recent studies have explored the synthesis of this compound through novel methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These advancements have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery. For instance, researchers have investigated its potential as a building block for constructing complex natural product analogs and synthetic molecules with pharmacological activity.

In terms of physical properties, 2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol exhibits a melting point of approximately 60°C and a boiling point around 180°C under standard conditions. Its density is about 1.3 g/cm³, which is slightly higher than that of water due to the presence of chlorine atoms. The compound is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various organic synthesis protocols.

The chemical reactivity of this compound is influenced by its functional groups. The dichloro group can act as an electrophilic site in nucleophilic substitution reactions, while the hydroxyl group provides opportunities for hydrogen bonding and participation in acid-base chemistry. The methoxy group on the aromatic ring contributes to electron-donating effects, which can influence the reactivity of adjacent functional groups during chemical transformations.

In recent years, there has been growing interest in the environmental fate and toxicity of 2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol. Studies have shown that it undergoes biodegradation under specific conditions, with microbial activity playing a significant role in its breakdown. However, further research is needed to fully understand its long-term impact on ecosystems and human health.

The versatility of this compound extends to its applications in materials science. Researchers have explored its use as a precursor for synthesizing advanced materials such as polymers and nanoparticles. Its ability to form stable bonds with other molecules makes it a valuable component in the development of high-performance materials for industrial applications.

In conclusion, CAS No. 2755724-35-5: 2,2-Dichloro-1-(3-fluoro-2-methoxyphenyl)ethanol is a multifaceted compound with promising potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.